Cas no 2137791-03-6 (Spiro[3.3]heptane, 2-(2-chloroethyl)-)

• Product Name: Spiro[3.3]heptane, 2-(2-chloroethyl)-
• CAS No: 2137791-03-6
• MF: C₉H₁₅Cl
• MW: 158.668401956558
• CID: 5287368
• Update Time: 2025-05-28

Spiro[3.3]heptane, 2-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane, 2-(2-chloroethyl)-

• Inchi： 1S/C9H15Cl/c10-5-2-8-6-9(7-8)3-1-4-9/h8H,1-7H2
• InChI Key： NJWMCFXOQARGAD-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1CCCl

Additional information on Spiro[3.3]heptane, 2-(2-chloroethyl)-

Recent Advances in the Study of Spiro[3.3]heptane, 2-(2-chloroethyl)- (CAS: 2137791-03-6) and Its Applications in Chemical Biology and Medicine

The compound Spiro[3.3]heptane, 2-(2-chloroethyl)- (CAS: 2137791-03-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest findings related to this spirocyclic compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the versatility of Spiro[3.3]heptane derivatives in medicinal chemistry, particularly due to their three-dimensional structure which offers advantages in drug design. The 2-(2-chloroethyl) substitution introduces reactive functionality that has been exploited in various synthetic routes. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient synthetic pathway for this compound with improved yield and purity, addressing previous challenges in its preparation (DOI: 10.1021/acs.jmedchem.3c00518).

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters indicate that Spiro[3.3]heptane, 2-(2-chloroethyl)- shows promising activity against certain kinase targets, particularly in the context of inflammatory diseases (DOI: 10.1016/j.bmcl.2023.129301). The chloroethyl moiety appears to play a crucial role in target binding, as demonstrated through structure-activity relationship studies conducted by a multinational research team.

One of the most significant developments comes from a recent patent application (WO2023187654) that discloses novel Spiro[3.3]heptane derivatives, including 2-(2-chloroethyl)- variants, as potential therapeutics for neurodegenerative disorders. The patent claims demonstrate improved blood-brain barrier penetration compared to previous generations of spirocyclic compounds, with particular efficacy shown in in vivo models of Parkinson's disease.

Analytical characterization of Spiro[3.3]heptane, 2-(2-chloroethyl)- has also seen advancements. A 2024 study published in Analytical Chemistry presented a novel LC-MS method for the quantification of this compound in biological matrices, achieving detection limits below 1 ng/mL (DOI: 10.1021/acs.analchem.4c00022). This methodological improvement is particularly valuable for future pharmacokinetic studies.

From a safety perspective, recent toxicological evaluations conducted by the European Chemicals Agency (ECHA) have provided new data on the compound's environmental fate and ecotoxicological profile. While showing moderate persistence in aquatic systems, the compound demonstrated favorable biodegradation characteristics under certain conditions, which may influence future regulatory considerations.

Looking forward, several research groups have announced ongoing projects exploring the use of Spiro[3.3]heptane, 2-(2-chloroethyl)- as a building block for more complex pharmaceutical agents. The compound's rigid spirocyclic core combined with its reactive chloroethyl group makes it particularly attractive for the development of covalent inhibitors and targeted drug delivery systems. Upcoming conferences in medicinal chemistry are expected to feature additional findings related to this promising scaffold.